Cas no 50494-49-0 (6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one)

• Product Name: 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one
• CAS No: 50494-49-0
• MF: C₇H₁₁NO
• MW: 125.17
• CID: 5111528
• PubChem ID: 83679876
• Update Time: 2025-08-05

6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one

• Inchi： 1S/C7H11NO/c1-8-4-5-2-6(8)7(9)3-5/h5-6H,2-4H2,1H3
• InChI Key： SJJMYALUJQORBL-UHFFFAOYSA-N
• SMILES： C12CC(CC1=O)CN2C

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one

Introduction to 6-Methyl-6-aza-bicyclo[2.2.1]heptan-2-one (CAS No. 50494-49-0)

6-Methyl-6-aza-bicyclo[2.2.1]heptan-2-one, with the CAS number 50494-49-0, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 6-methylazabicyclo[2.2.1]heptan-2-one, belongs to the class of azabicyclic compounds and exhibits a distinctive bicyclic structure that imparts it with a range of interesting properties and potential applications.

The molecular formula of 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one is C₈H₁₃N₁O₁, and its molecular weight is approximately 139.19 g/mol. The compound features a seven-membered ring with a nitrogen atom and a methyl group substituent, which contributes to its structural rigidity and chemical stability. This unique structure has made it an attractive candidate for various synthetic transformations and as a building block in the development of novel pharmaceuticals.

In recent years, significant advancements have been made in understanding the synthetic routes and biological activities of 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one. One notable synthetic approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cyclizations, which have proven to be highly efficient in constructing the bicyclic framework. These methods not only enhance the yield and purity of the final product but also offer greater control over the stereochemistry, which is crucial for many pharmaceutical applications.

The biological activity of 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one has been extensively studied, particularly in the context of its potential as a lead compound for drug discovery. Research has shown that this compound exhibits moderate to potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that derivatives of 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one can act as selective inhibitors of specific enzymes involved in metabolic pathways, making them promising candidates for the treatment of metabolic disorders.

In addition to its enzymatic inhibition properties, 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one has also shown potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are important targets for many therapeutic agents. Derivatives of this compound have been found to exhibit agonist or antagonist activity at specific GPCRs, which could be leveraged for the development of new treatments for conditions such as pain, inflammation, and neurological disorders.

The pharmacokinetic properties of 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that it can effectively reach its intended biological targets in vivo. Furthermore, preliminary toxicity studies have indicated that 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one has a good safety profile at therapeutic doses.

Beyond its direct applications in drug discovery, 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one has also found utility as a synthetic intermediate in the preparation of more complex molecules. Its structural rigidity and functional group versatility make it an excellent starting material for a wide range of chemical transformations, including C-H activation reactions, cross-coupling reactions, and cycloadditions. These synthetic capabilities have broadened its applicability in both academic research and industrial settings.

In conclusion, 6-methyl-6-aza-bicyclo[2.2.1]heptan-2-one (CAS No. 50494-49-0) is a highly promising compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further exploration and development as a potential therapeutic agent or synthetic intermediate.